Cas no 20555-91-3 (1,2-Dichloro-4-iodobenzene)
1,2-Dichloro-4-iodobenzene structure
Product Name:1,2-Dichloro-4-iodobenzene
CAS No:20555-91-3
MF:C6H3Cl2I
MW:272.898492097855
MDL:MFCD00019014
CID:51579
PubChem ID:24878555
Update Time:2025-08-05
1,2-Dichloro-4-iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Dichloro-4-iodobenzene
- 3,4-Dichloroiodobenzene
- 1,2-dichloro-4-iodo-benzene
- 3,4-dichloro-1-iodobenzene
- 3,4-dichlorophenyl iodide
- 4-iodo-1,2-dichlorobenzene
- Benzene,1,2-dichloro-4-iodo
- Benzene, 1,2-dichloro-4-iodo-
- NADPFZNWCQIJJW-UHFFFAOYSA-N
- Maybridge1_001437
- PubChem3691
- 3,4-dichloro-iodobenzene
- 1-iodo-3,4-dichlorobenzene
- 1,2-dichloro-5-iodobenzene
- HMS545J07
- FT-0614252
- AM61836
- MFCD00019014
- AKOS009156522
- A20568
- M6AU4ABW4L
- AS-19440
- CS-W014025
- 3,4-Dichloroiodobenzene, 98%
- Z401315340
- EINECS 243-874-0
- EN300-646050
- NS00026683
- ,2-dichloro-4-iodo-benzen;Benzene,1,2-dichloro-4-iodo-;3,4-Dichloro-1-iodobenzene
- AC-9702
- DTXSID9066625
- W-206532
- UNII-M6AU4ABW4L
- 20555-91-3
- SCHEMBL80565
- D1436
- DB-021866
- DTXCID0036342
-
- MDL： MFCD00019014
- Inchi： 1S/C6H3Cl2I/c7-5-2-1-4(9)3-6(5)8/h1-3H
- InChI Key： NADPFZNWCQIJJW-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=C1)Cl)Cl
- BRN： 2245136
Computed Properties
- Exact Mass: 271.86600
- Monoisotopic Mass: 271.866
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.3
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: crystal
- Density: 1.9882 (estimate)
- Melting Point: 27-29 °C (lit.)
- Boiling Point: 116-118 ºC (12 mmHg)
- Flash Point: >230 °F
- Refractive Index: 1.6480
- PSA: 0.00000
- LogP: 3.59800
- Solubility: Not determined
- Sensitiveness: Light Sensitive
1,2-Dichloro-4-iodobenzene Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S37/39-S26-S36/37/39
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S26;S36/37/39
1,2-Dichloro-4-iodobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,2-Dichloro-4-iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 001166-10g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 10g |
￡12.00 | 2022-03-29 | |
| Fluorochem | 001166-25g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 25g |
￡20.00 | 2022-03-29 | |
| Fluorochem | 001166-100g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 100g |
￡58.00 | 2022-03-29 | |
| Fluorochem | 001166-500g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 500g |
￡285.00 | 2022-03-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122906-250g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 250g |
¥666.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122906-25g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 25g |
¥132.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122906-50g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 50g |
¥198.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122906-10g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 10g |
¥66.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122906-5g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 5g |
¥36.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D122906-100g |
1,2-Dichloro-4-iodobenzene |
20555-91-3 | 98% | 100g |
¥333.90 | 2023-09-03 |
1,2-Dichloro-4-iodobenzene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:20555-91-3)1,2-Dichloro-4-iodobenzene
Order Number:A20568
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):235.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:20555-91-3)3,4-Dichloro Iodobenzene
Order Number:LE094
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:37
Price ($):discuss personally
Email:18501500038@163.com
1,2-Dichloro-4-iodobenzene Related Literature
-
Kanchanbala Sahoo,Priyanka Pradhan,Niranjan Panda Org. Biomol. Chem. 2020 18 1820
-
2. Excited singlet state reaction of phenosafranine with electron donors Role of the heavy-atom effect in triplet inductionSenthil Saravanan Jayanthi,Perumal Ramamurthy J. Chem. Soc. Faraday Trans. 1998 94 1675
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3. Nucleophilic displacement in polyhalogenoaromatic compounds. Part 11. Kinetics of protiodeiodination of iodoarenes in dimethyl sulphoxide–methanolRoger Bolton,Clive Moore,John P. B. Sandall J. Chem. Soc. Perkin Trans. 2 1982 1593
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